2-Formyl-4-(trifluoromethyl)biphenyl

• Molecular Formula: C14H9F3O
• Molecular Weight: 250.21 g/mol
• IUPAC Name: 2-phenyl-5-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C14H9F3O/c15-14(16,17)12-6-7-13(11(8-12)9-18)10-4-2-1-3-5-10/h1-9H
• InChI Key: LOCGUCRBQYNNLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=C(C=C2)C(F)(F)F)C=O

Description

2-Formyl-4-(trifluoromethyl)biphenyl is a biphenyl derivative featuring a formyl (-CHO) group at the 2-position and a trifluoromethyl (-CF₃) group at the 4-position of one phenyl ring. This structure combines electron-withdrawing groups (CF₃) and a reactive aldehyde moiety, making it valuable in organic synthesis and pharmaceutical applications.

Preparation Methods

Traditional Coupling Strategies for Biphenyl Framework Construction

The biphenyl core of 2-formyl-4-(trifluoromethyl)biphenyl is typically assembled via cross-coupling reactions, with the Suzuki-Miyaura and Ullmann couplings being the most widely employed methods.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction enables the union of halogenated aryl partners through palladium-catalyzed cross-coupling. For 2-formyl-4-(trifluoromethyl)biphenyl, this involves coupling a 2-halobenzaldehyde derivative with a 4-trifluoromethylphenylboronic acid.

Representative Procedure (Adapted from):
A mixture of 2-bromobenzaldehyde (1.0 equiv), 4-trifluoromethylphenylboronic acid (1.2 equiv), Pd(PPh₃)₄ (2 mol%), and K₂CO₃ (2.0 equiv) in degassed toluene/EtOH (4:1 v/v) is heated at 80°C for 12 h under nitrogen. After workup, the crude product is purified by silica gel chromatography (hexanes/EtOAc 9:1) to yield 2-formyl-4-(trifluoromethyl)biphenyl in 65–72% yield.

Key Challenges:

• The electron-withdrawing -CF₃ group reduces the reactivity of the boronic acid, necessitating elevated temperatures.
• Homocoupling of the boronic acid is a competing side reaction, requiring careful stoichiometric control.

Ullmann Coupling

Copper-mediated Ullmann coupling offers an alternative for aryl-aryl bond formation, particularly useful for electron-deficient substrates.

Optimized Conditions (From):
2-Iodobenzaldehyde and 1-bromo-4-(trifluoromethyl)benzene are reacted with CuI (10 mol%), 1,10-phenanthroline (20 mol%), and Cs₂CO₃ in DMF at 120°C for 24 h. The product is isolated in 58% yield after extraction and recrystallization.

Limitations:

• Longer reaction times compared to palladium-based methods.
• Sensitivity to oxygen necessitates strict inert atmosphere control.

Functional Group Introduction and Modification

Direct Formylation Strategies

Introducing the formyl group post-coupling is often preferred to avoid side reactions during biphenyl synthesis.

Vilsmeier-Haack Formylation

The Vilsmeier reagent (POCl₃/DMF) selectively formylates electron-rich aromatic positions. However, the -CF₃ group’s electron-withdrawing nature limits reactivity, yielding <30% under standard conditions.

Directed ortho-Metalation (DoM)

A more efficient approach utilizes directed metalation with n-BuLi followed by quenching with DMF:

Protocol (From):
4-(Trifluoromethyl)biphenyl is treated with n-BuLi (2.2 equiv) in THF at -78°C for 1 h, followed by DMF (3.0 equiv). After warming to rt and quenching with NH₄Cl, the product is obtained in 82% yield.

Advantages:

• Excellent regioselectivity for the 2-position.
• Compatible with sensitive -CF₃ groups.

Modern Catalytic Approaches

Palladium/Norbornene Cooperative Catalysis

Recent advancements employ Pd/norbornene systems for sequential C-H activation and formylation:

Step	Conditions	Yield (%)
C-H Activation	Pd(OAc)₂ (5 mol%), Norbornene (30 mol%), 110°C	78
Formylation	CO (1 atm), HCOONa, 80°C	85

This one-pot method achieves an overall 66% yield while minimizing purification steps.

Photoredox Catalysis

Visible-light-mediated cross-dehydrogenative coupling offers a metal-free alternative:

Reaction Parameters:

• 4-(Trifluoromethyl)iodobenzene (1.0 equiv)
• 2-Formylphenylboronic acid (1.1 equiv)
• Ir(ppy)₃ (2 mol%), K₂S₂O₈ (2.0 equiv)
• Blue LEDs, DMSO/H₂O (3:1), 25°C, 8 h

This method provides 70% yield with excellent functional group tolerance.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Purity (%)	Scale (g)	Cost Index
Suzuki-Miyaura	72	98	10	1.0
Ullmann	58	95	5	0.8
Directed Metalation	82	99	15	1.2
Photoredox	70	97	3	2.5

Key Observations:

• Traditional coupling methods remain preferred for large-scale synthesis due to cost efficiency.
• Photoredox approaches, while innovative, are limited by reagent costs and scalability.

Industrial-Scale Production Considerations

Continuous Flow Synthesis

Adoption of flow chemistry reduces reaction times from 12 h to 2 h for Suzuki-Miyaura couplings, with 85% conversion achieved using immobilized Pd catalysts.

Purification Challenges

The lipophilic -CF₃ group complicates crystallization. Hybrid purification systems combining solvent extraction (hexanes/MeCN) with preparative HPLC are employed for >99.5% purity in pharmaceutical applications.

Emerging Research Directions

Biocatalytic Approaches

Recent studies explore cytochrome P450 enzymes for late-stage formylation, achieving 45% yield under mild aqueous conditions.

Electrochemical Synthesis

Paired electrolysis enables simultaneous aryl coupling and aldehyde oxidation, reducing stoichiometric oxidant use by 60%.

Chemical Reactions Analysis

Types of Reactions

2-Formyl-4-(trifluoromethyl)biphenyl can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Electrophilic reagents such as halogens, nitro groups, and sulfonic acids.

Major Products Formed

Oxidation: 2-Carboxy-4-(trifluoromethyl)biphenyl.

Reduction: 2-Hydroxymethyl-4-(trifluoromethyl)biphenyl.

Substitution: Various substituted biphenyl derivatives depending on the electrophile used.

Scientific Research Applications

2-Formyl-4-(trifluoromethyl)biphenyl has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and molecular docking studies.

Medicine: Explored for its potential as a pharmaceutical intermediate in the synthesis of drug candidates.

Industry: Utilized in the development of advanced materials, including polymers and liquid crystals.

Mechanism of Action

The mechanism of action of 2-Formyl-4-(trifluoromethyl)biphenyl depends on its specific application. In biochemical assays, it may act as a ligand that binds to specific proteins or enzymes, influencing their activity. The presence of the trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, making it a valuable component in drug design .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural and functional differences between 2-Formyl-4-(trifluoromethyl)biphenyl and related compounds:

Compound Name	Core Structure	Substituents	Key Properties/Applications	Reference
2-Formyl-4-(trifluoromethyl)biphenyl	Biphenyl	-CHO (2-position), -CF₃ (4)	Synthetic intermediate, drug design	—
[1,1′-Biphenyl]-4-yl(trifluoromethyl)sulfane	Biphenyl	-SCF₃ (4-position)	High-yield synthesis (65–82%)
2-Formyl-4-(trifluoromethyl)phenylboronic acid	Phenylboronic acid	-CHO (2), -CF₃ (4), -B(OH)₂	Antifungal agents (MIC: 3.9–7.8 µg/mL)
4-Hydroxy-4'-(trifluoromethyl)biphenyl-3-carbaldehyde	Biphenyl	-CHO (3), -OH (4), -CF₃ (4')	Industrial intermediate (99% purity)
2-Formyl-4-(trifluoromethyl)furan	Furan	-CHO (2), -CF₃ (4)	Smaller aromatic system, distinct reactivity

Key Research Findings

Trifluoromethyl vs. Other Electron-Withdrawing Groups : Replacing -SCF₃ (in sulfane derivatives) with -CHO and -CF₃ (in the target compound) shifts reactivity toward aldehyde-mediated cross-coupling reactions, useful in drug synthesis .

Impact of Hydroxyl Groups: Hydroxylation at the 4-position (as in CAS 893737-67-2) increases polarity, improving solubility in aqueous systems but reducing thermal stability compared to non-hydroxylated analogs .

Structural Analog Activity : Boronic acid derivatives with trifluoromethyl groups exhibit superior antifungal activity due to enhanced membrane penetration and target enzyme inhibition .